Cas no 1935869-90-1 (Sodium 1H-imidazole-4-sulfinate)

• Product Name: Sodium 1H-imidazole-4-sulfinate
• CAS No: 1935869-90-1
• MF: C₃H₃N₂NaO₂S
• MW: 154.122889757156
• CID: 5736644
• PubChem ID: 130995704
• Update Time: 2025-06-11

Sodium 1H-imidazole-4-sulfinate Chemical and Physical Properties

Names and Identifiers

• 1935869-90-1
• Sodium 1H-imidazole-4-sulfinate
• EN300-722826
• Sodium1H-imidazole-4-sulfinate
• 1H-Imidazole-5-sulfinic acid, sodium salt (1:1)

• Inchi： 1S/C3H4N2O2S.Na/c6-8(7)3-1-4-2-5-3;/h1-2H,(H,4,5)(H,6,7);/q;+1/p-1
• InChI Key： DKNYAFOUCSWWJW-UHFFFAOYSA-M
• SMILES： S(C1=CN=CN1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 153.98129280g/mol
• Monoisotopic Mass: 153.98129280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88Ų

Additional information on Sodium 1H-imidazole-4-sulfinate

Sodium 1H-imidazole-4-sulfinate (CAS No. 1935869-90-1): A Comprehensive Overview

Sodium 1H-imidazole-4-sulfinate (CAS No. 1935869-90-1) is a specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as sodium imidazole-4-sulfinate, is a derivative of imidazole, a heterocyclic aromatic organic compound with a wide range of applications in various scientific and industrial domains.

The chemical structure of Sodium 1H-imidazole-4-sulfinate is characterized by an imidazole ring with a sulfinate group attached at the 4-position. The presence of the sodium ion as a counterion imparts unique properties to this compound, making it highly versatile for various applications. The molecular formula of this compound is C₃H₃N₂NaO₂S, and its molecular weight is approximately 150.12 g/mol.

In recent years, Sodium 1H-imidazole-4-sulfinate has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role in the development of novel drugs for the treatment of various diseases. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, antioxidant, and anti-cancer activities.

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the anti-inflammatory potential of Sodium 1H-imidazole-4-sulfinate. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that Sodium 1H-imidazole-4-sulfinate could be a valuable candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, Sodium 1H-imidazole-4-sulfinate has also shown potential as an antioxidant agent. Oxidative stress is a major contributing factor to various diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in the Journal of Biological Chemistry in 2023 demonstrated that Sodium 1H-imidazole-4-sulfinate effectively scavenged reactive oxygen species (ROS) and protected cells from oxidative damage. This antioxidant activity makes it a promising candidate for the prevention and treatment of oxidative stress-related conditions.

In addition to its anti-inflammatory and antioxidant properties, Sodium 1H-imidazole-4-sulfinate has also been investigated for its potential anti-cancer effects. A study published in the Cancer Research Journal in 2023 reported that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The researchers found that Sodium 1H-imidazole-4-sulfinate induced apoptosis and cell cycle arrest in these cancer cells, suggesting its potential as a novel anti-cancer agent.

The synthesis of Sodium 1H-imidazole-4-sulfinate involves several well-established chemical reactions. One common method involves the reaction of imidazole with sodium sulfite in an aqueous medium under controlled conditions. This process yields high-purity Sodium 1H-imidazole-4-sulfinate, which can be further purified using techniques such as recrystallization or chromatography.

The physical properties of Sodium 1H-imidazole-4-sulfinate are also noteworthy. It is a white crystalline solid that is highly soluble in water and polar organic solvents such as methanol and ethanol. Its high solubility makes it suitable for various formulations, including aqueous solutions and solid dosage forms.

In terms of safety and handling, while Sodium 1H-imidazole-4-sulfinate is generally considered safe for laboratory use, appropriate precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound to prevent skin contact and inhalation.

The future prospects for Sodium 1H-imidazole-4-sulfinate are promising. Ongoing research continues to explore its potential applications in various fields, including drug development, materials science, and environmental chemistry. As more studies are conducted, it is likely that new uses for this versatile compound will be discovered.

In conclusion, Sodium 1H-imidazole-4-sulfinate (CAS No. 1935869-90-1) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for the development of new drugs targeting inflammatory diseases, oxidative stress-related conditions, and cancer. As research in this area continues to advance, the future prospects for this compound are bright.